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Compound of Interest

Compound Name: AS2717638

Cat. No.: B10798817 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

novel compounds like AS2717638, a selective lysophosphatidic acid receptor 5 (LPA5)

antagonist, is a critical component of laboratory safety and environmental responsibility.[1][2]

This guide provides a comprehensive, step-by-step framework for the safe and compliant

disposal of this research chemical, ensuring the protection of personnel and the environment.

The primary source of safety and disposal information for any chemical is its Safety Data Sheet

(SDS).[3][4] Vendors of AS2717638, such as Cayman Chemical and MedchemExpress,

provide access to the compound's SDS, which should be consulted before handling or

disposal.[1][2] In the absence of a specific SDS, a thorough risk assessment based on the

chemical's properties and general principles of hazardous waste management is imperative.[3]

Key Information for AS2717638
A summary of essential data for AS2717638 is provided in the table below. This information is

critical for risk assessment and proper handling.
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Property Value Reference

CAS Number 2148339-28-8 [1]

Molecular Formula C₂₅H₂₅N₃O₅ [1]

Formula Weight 447.5 g/mol [1]

Purity ≥98% [1]

Formulation A solid [1]

Solubility
DMF: 2 mg/ml, DMSO: 2

mg/ml
[1]

Biological Activity
Potent LPA5 receptor

antagonist (IC₅₀ = 38 nM)
[2]

Step-by-Step Disposal Protocol for AS2717638
The proper disposal of AS2717638 involves a systematic process of identification, segregation,

containment, and removal, in adherence to institutional and regulatory guidelines.

Step 1: Waste Identification and Segregation

Identify as Hazardous Waste: Due to its biological activity and novelty, AS2717638 should be

treated as hazardous chemical waste.

Segregate Waste Streams:

Solid Waste: Unused or expired AS2717638 powder, as well as grossly contaminated

personal protective equipment (PPE) such as gloves and weigh boats, should be collected

in a designated, leak-proof container for solid chemical waste.

Liquid Waste: Solutions containing AS2717638 (e.g., in DMSO or DMF) must be collected

in a separate, compatible, and leak-proof container for liquid hazardous waste. Do not mix

with other incompatible waste streams.[5]

Sharps Waste: Needles, syringes, or other sharps contaminated with AS2717638 should

be disposed of in a designated, puncture-resistant sharps container for chemically
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contaminated sharps.[6]

Step 2: Proper Containment and Labeling

Container Selection: Use only containers that are in good condition, compatible with the

chemical waste, and have a secure, tight-fitting lid.[3][5][6]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "AS2717638," and the approximate concentration and quantity.[3]

The date of waste accumulation should also be clearly marked.

Step 3: Storage and Accumulation

Satellite Accumulation Area (SAA): Store waste containers in a designated SAA that is at or

near the point of generation and under the control of laboratory personnel.[3]

Secondary Containment: All liquid waste containers should be placed in secondary

containment to prevent spills.[5]

Storage Limits: Adhere to your institution's limits on the volume of waste and the duration it

can be stored in the SAA.[3]

Step 4: Waste Pickup and Disposal

Request Pickup: Once a waste container is full or has reached its storage time limit, contact

your institution's Environmental Health and Safety (EHS) department to arrange for a

hazardous waste pickup.[3]

Documentation: Complete any required waste disposal forms accurately and completely.

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the general workflow for handling and disposing of

AS2717638 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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